Cas no 5433-04-5 (Carbamicacid, N,N'-(1,4-phenylene)bis-, C,C'-dimethyl ester)

• Product Name: Carbamicacid, N,N'-(1,4-phenylene)bis-, C,C'-dimethyl ester
• CAS No: 5433-04-5
• MF: C₁₀H₁₂N₂O₄
• MW: 224.213282585144
• CID: 387274
• PubChem ID: 232058
• Update Time: 2025-04-19

Carbamicacid, N,N'-(1,4-phenylene)bis-, C,C'-dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamicacid, N,N'-(1,4-phenylene)bis-, C,C'-dimethyl ester
• Pentanamide, N,N'-1,4-phenylenebis-; N,N'-p-phenylene-bis-carbamic acid dimethyl ester; CTK2C0727; N.N'-Di-n-valeryl-p-phenylendiamin; N,N'-p-Phenylen-bis-carbamidsaeure-dimethylester; AKOS003877336; N,N'-p-phenylene-bis-valeramide; N.N'-p-Phenylen-dicarbamidsaeure-dimethylester; N.N'-Bis-methoxycarbonyl-p-phenylendiamin; AC1NNIGR; N,N'-p-Phenylen-bis-valeramid; 62393-56-0; dimethyl N,N'-(1,4-phenylene)dicarbamate;
• Dimethyl 1,4-phenylenebiscarbamate
• SCHEMBL9609808
• NSC-29093
• NSC29093
• Methyl N-{4-[(methoxycarbonyl)amino]phenyl}carbamate
• 5433-04-5
• AKOS003442139
• ASJZPQFCFNYJJX-UHFFFAOYSA-N
• DTXSID10969396
• 1,4-bis-(methoxycarbonylamino)benzene

• Inchi： 1S/C10H12N2O4/c1-15-9(13)11-7-3-5-8(6-4-7)12-10(14)16-2/h3-6H,1-2H3,(H,11,13)(H,12,14)
• InChI Key： ASJZPQFCFNYJJX-UHFFFAOYSA-N
• SMILES： O(C)C(NC1C=CC(=CC=1)NC(=O)OC)=O

Computed Properties

• Exact Mass: 224.07976
• Monoisotopic Mass: 224.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• PSA: 76.66
• LogP: 2.18920